(E)-3-(1-benzyl-3-phenylpyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide
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Description
(E)-3-(1-benzyl-3-phenylpyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide is a useful research compound. Its molecular formula is C24H24N4O and its molecular weight is 384.483. The purity is usually 95%.
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Scientific Research Applications
DNA Minor Groove Binders
Compounds like Hoechst 33258, known for binding to the minor groove of double-stranded B-DNA, offer insights into how similar compounds could be used in cell biology, as fluorescent DNA stains, radioprotectors, and topoisomerase inhibitors. Such compounds serve as a starting point for drug design and molecular studies on DNA sequence recognition and binding (Issar & Kakkar, 2013).
Sedative Hypnotics
Research on compounds like Zaleplon highlights the exploration of non-benzodiazepine sedatives for treating insomnia, showing how chemical structures can be optimized for specific pharmacological properties while minimizing side effects (Heydorn, 2000).
Cytochrome P450 Inhibitors
Studies on chemical inhibitors of cytochrome P450 isoforms provide a framework for understanding how specific compounds can modulate drug metabolism, a critical factor in drug development and the management of drug-drug interactions (Khojasteh et al., 2011).
Antibacterial and Antifungal Compounds
Investigations into compounds from cyanobacteria reveal a diverse source of chemicals with antimicrobial activity, suggesting the potential for discovering new drugs from natural or similar synthetic compounds (Swain, Paidesetty, & Padhy, 2017).
Supramolecular Chemistry
The study of benzene-1,3,5-tricarboxamide derivatives in supramolecular chemistry illustrates how understanding the self-assembly behavior of compounds can lead to applications ranging from nanotechnology to biomedical fields (Cantekin, de Greef, & Palmans, 2012).
Properties
IUPAC Name |
(E)-3-(1-benzyl-3-phenylpyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O/c1-2-9-22(16-25)26-23(29)15-14-21-18-28(17-19-10-5-3-6-11-19)27-24(21)20-12-7-4-8-13-20/h3-8,10-15,18,22H,2,9,17H2,1H3,(H,26,29)/b15-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWCQYRWXCKWPAZ-CCEZHUSRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C#N)NC(=O)C=CC1=CN(N=C1C2=CC=CC=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC(C#N)NC(=O)/C=C/C1=CN(N=C1C2=CC=CC=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.